![molecular formula C15H14N2O2 B2848216 2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(quinolin-2-yl)methanone CAS No. 2034459-40-8](/img/structure/B2848216.png)
2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(quinolin-2-yl)methanone
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Description
Scientific Research Applications
- GABA Receptor Modulation : The acetic acid moiety attached to the C-3 carbon of this compound reveals a framework similar to γ-aminobutyric acid (GABA). GABA receptors play a crucial role in neurotransmission and are targeted by drugs for anxiety, epilepsy, and other neurological disorders .
- Antiviral Agents : Researchers explore derivatives of this compound for their potential antiviral activity. By modifying the quinoline or other substituents, scientists aim to develop novel antiviral drugs .
- Chiral Building Blocks : The 4R-hydroxy-l-proline-based synthetic approach yields C-3 disubstituted 2-oxa-5-azabicyclo heptanes. These compounds serve as versatile chiral building blocks for complex molecule synthesis .
- Morpholine Analogues : The carbon-atom bridged morpholine core structure can be further modified to create diverse morpholine analogues with unique properties .
- Polymerization Initiators : Researchers investigate the reactivity of this compound in polymerization reactions. Its functional groups may serve as initiators or reactive sites for polymer chain growth .
- Transition Metal Complexes : The quinoline moiety in this compound can coordinate with transition metals. Scientists explore its potential as a ligand in catalytic processes, such as C–C bond formation or asymmetric transformations .
- Enzyme Inhibitors : By designing derivatives that interact with specific enzymes, researchers aim to develop inhibitors for therapeutic purposes. The unique bicyclic structure of this compound may offer advantages in enzyme binding .
- Metabolism Studies : Investigating the metabolic fate of this compound in vivo provides insights into its safety and potential toxicity. Researchers analyze its biotransformation pathways and identify metabolites .
Medicinal Chemistry and Drug Development
Organic Synthesis and Chemical Biology
Materials Science and Polymer Chemistry
Catalysis and Green Chemistry
Bioorganic Chemistry and Enzyme Inhibition
Pharmacology and Toxicology
properties
IUPAC Name |
2-oxa-5-azabicyclo[2.2.1]heptan-5-yl(quinolin-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O2/c18-15(17-8-12-7-11(17)9-19-12)14-6-5-10-3-1-2-4-13(10)16-14/h1-6,11-12H,7-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRCSHILIIXQZCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(C1CO2)C(=O)C3=NC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(quinolin-2-yl)methanone |
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